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Introduction

Methiocarb, chemically known as 4-(methylthio)-3,5-xylyl N-methylcarbamate, is a carbamate

pesticide that has been historically utilized as an insecticide, molluscicide, and notably, a

broad-spectrum avian repellent in agricultural settings.[1][2][3] Its effectiveness as a bird

repellent stems from its mode of action as a potent, non-systemic acetylcholinesterase (AChE)

inhibitor with contact and stomach action.[2][4] Rather than acting as a taste deterrent,

Methiocarb functions as a secondary, post-ingestional repellent.[5] Birds that consume treated

food experience physiological distress, leading to a conditioned aversion where they learn to

avoid the treated food source or location.[5] This non-lethal, behavior-modifying property has

made it a subject of extensive agricultural research for protecting a variety of crops, including

corn, rice, sorghum, and fruits, from bird depredation.[1][3]

It is important for researchers to note that while Methiocarb has proven effective, its

registration as a bird repellent for food crops has been withdrawn or lapsed in several regions,

including the United States and the European Union, due to its high acute toxicity.[2][5][6]

Current research applications should be conducted under appropriate regulatory guidelines

and with stringent safety protocols.

Mechanism of Action
Methiocarb's repellent effect is a direct result of its neurotoxic properties. As a carbamate, it

reversibly inhibits the enzyme acetylcholinesterase (AChE) in the synaptic cleft of the nervous

system.[2] AChE is responsible for breaking down the neurotransmitter acetylcholine (ACh),
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terminating the signal between nerve cells. By inhibiting AChE, Methiocarb allows ACh to

accumulate, leading to continuous nerve stimulation.[2] In birds, this overstimulation manifests

as acute physiological distress, such as nausea and malaise. This adverse experience

becomes associated with the consumed food, resulting in learned avoidance, also known as

conditioned aversion.[5] Birds typically ingest a sub-lethal amount that is sufficient to cause

illness and repellency before a lethal dose is consumed.[5]

Mechanism of Acetylcholinesterase Inhibition by Methiocarb
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Caption: Signaling pathway of Methiocarb's action as an AChE inhibitor.

Quantitative Efficacy Data
The effectiveness of Methiocarb has been quantified across numerous field studies. Data is

summarized below for seed treatments and foliar spray applications.

Table 1: Summary of Methiocarb Efficacy as a Seed Treatment
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Crop
Target Bird
Species

Treatment
Rate (% of
seed weight)

Key Result Reference

Corn Blackbirds 0.25%

Reduced
sprout damage
from ~10%
(control) to
~5%.

[1]

Corn Blackbirds 0.5%

Reduced sprout

damage from

~10% (control) to

<3%.

[1]

| Corn | Boat-tailed Grackles | 0.5% | Reduced losses by approximately 70% compared to

control. |[1] |

Table 2: Summary of Methiocarb Efficacy as a Foliar Spray on Ripening Crops
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Crop
Target Bird
Species

Application
Rate (per acre)

Key Result Reference

Rice Blackbirds 3.2 lb/acre

Reduced
damage by
>55% in caged
trials.

[7]

Rice Blackbirds 10.0 lb/acre

Reduced

damage by

>55% in caged

trials;

significantly less

damage than

control in field

plots across all

parameters

measured.

[7]

Rice Quelea 3.0 lb/acre

Reduced

damage by

approximately

90%.

Sorghum

Red-winged

Blackbirds,

Common

Grackles

1.0, 3.2, 10.0

lb/acre

Provided

substantial

protection from

bird damage.

[1]

Sorghum

Various

Granivorous

Birds

Not specified (2

treatments)

Treated heads

had 4% damage

vs. 67% damage

in control heads.

Yield was 49.4

g/head vs. 15.8

g/head in control.

[8]

| Cherries | Various Frugivorous Birds | Not specified | Effective in reducing bird damage. |[1][8]

|
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Experimental Protocols
The following protocols are generalized methodologies based on published research for

evaluating the efficacy of Methiocarb.

Protocol 1: Seed Treatment Efficacy Trial (Hopper-Box
Method)
Objective: To evaluate the effectiveness of Methiocarb seed treatment in preventing bird

damage to sprouting crops (e.g., corn).

Materials:

Certified seed (e.g., corn)

Methiocarb formulation (e.g., 75% wettable powder)

Seed planter with hopper/planter box

Personal Protective Equipment (PPE): gloves, respirator, safety glasses

Plot markers and measuring equipment

Data collection sheets

Methodology:

Site Selection: Choose a field with a known history of bird pressure, particularly from species

that damage sprouting seeds (e.g., blackbirds, grackles).[1]

Experimental Design: Establish a minimum of two treatment groups: an untreated control

and a Methiocarb-treated group. For dose-response studies, include multiple treatment

levels (e.g., 0.25% and 0.5% by seed weight).[1] Plots should be sufficiently large to

minimize edge effects, and the entire field should be treated to ensure effective repellency.[1]

Treatment Application:
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Calculate the required amount of Methiocarb based on the seed weight and desired

concentration (e.g., for a 0.5% treatment, use 0.5 lbs of Methiocarb formulation per 100

lbs of seed).

Wearing appropriate PPE, add the seed to the hopper box.

Apply the calculated amount of dry Methiocarb powder directly onto the seed in the

hopper box.[1]

Mix thoroughly to ensure even coating of all seeds.

Planting: Plant the treated and control seeds in their designated plots according to standard

agricultural practices for the crop.

Damage Assessment:

Begin monitoring plots as soon as seedlings emerge (sprouting stage).

Establish random transects or quadrats within each plot.

Count the total number of emerged sprouts and the number of sprouts showing signs of

bird damage (e.g., pulled, pecked).

Express damage as a percentage of damaged sprouts relative to the total number of

sprouts.

Data Analysis: Use appropriate statistical tests (e.g., ANOVA, t-test) to compare the

percentage of damage between the control and treated plots. A significant reduction in

damage in the treated plots indicates repellent efficacy.
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Experimental Workflow for Seed Treatment Trial

1. Site Selection
(Known Bird Pressure)

2. Experimental Design
(Control vs. Treated Plots)

3. Treatment Preparation
(e.g., 0.5% Methiocarb by seed weight)

4. Hopper-Box Application
(Coat seeds before planting)

5. Planting
(Treated and Control Plots)

6. Damage Assessment
(Count damaged sprouts)

7. Data Analysis
(Compare % damage)
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Caption: Workflow for a Methiocarb seed treatment efficacy trial.
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Protocol 2: Foliar Spray Efficacy Trial for Ripening
Crops
Objective: To evaluate the effectiveness of a Methiocarb foliar spray in protecting ripening

crops (e.g., sorghum, rice, cherries) from bird damage.

Materials:

Methiocarb spray formulation (e.g., Mesurol® 750)[9]

Spray application equipment (e.g., boom sprayer, air mist equipment)[9]

Personal Protective Equipment (PPE)

Plot markers and measuring equipment

Bird monitoring equipment (optional, e.g., binoculars)

Harvesting and weighing equipment

Methodology:

Site Selection and Design: Select a field with high anticipated bird pressure during the crop's

ripening phase. Design the experiment with paired treated and untreated control zones.[8]

Ensure zones are large enough to yield meaningful data and separated by a buffer if

possible.

Application Timing: Apply the Methiocarb spray when the crop becomes vulnerable to bird

attack (e.g., milk and soft dough stages for sorghum) and when birds are first observed

attacking the plants.[8][9]

Spray Preparation and Application:

Calibrate spray equipment to deliver the desired volume and rate (e.g., 3 kg/ha or 3

lb/acre).[9]

Mix the Methiocarb formulation with water according to the product label (e.g., 200 g/100

L).[9]
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Apply as a full cover spray to the designated treatment plots, ensuring thorough coverage

of the ripening grain heads or fruit.

A second application may be necessary depending on bird pressure and weather

conditions.[8]

Bird Activity Monitoring: Throughout the trial, conduct regular bird counts in both treated and

control zones to assess differences in feeding pressure.[8]

Damage Assessment:

At regular intervals and at harvest, randomly select and tag a number of

heads/panicles/fruit clusters in each zone.[8]

Visually estimate the percentage of damage for each tagged sample. For grain, this can

be done by counting missing kernels.

Calculate the average percentage of heads attacked and the average damage per head.

[8]

Yield Measurement: At harvest, collect all tagged samples and/or samples from larger

quadrats within each zone. Measure key yield parameters such as weight per head/panicle,

threshed grain weight, and total yield per unit area.[7][8]

Data Analysis: Statistically compare damage assessments and yield parameters between

the treated and control zones. Significant reductions in damage and increases in yield in the

treated zone demonstrate efficacy.[8]
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Experimental Workflow for Foliar Spray Trial

1. Plot Design
(Treated vs. Control Zones)

2. Application Timing
(Crop vulnerability / First sign of damage)

3. Spray Application
(e.g., 3.0 lb/acre full cover spray)

4. Monitor Bird Pressure
(Counts in each zone)

5. Damage Assessment
(Visual estimate of % damage to heads/fruit)

6. Yield Measurement
(Weight per head, total yield)

7. Data Analysis
(Compare damage and yield)
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Caption: Workflow for a Methiocarb foliar spray efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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